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inhibitors

  • MT-DADMe-ImmA
    MT-DADMe-ImmA
    • Cat. No.:
    • B1663505
    • CAS No.:
    • Molecular Formula:
    • C13H19N5OS
    • Molecular Weight:
    • 293.39 g/mol
    Description
    MT-DADMe-ImmA is an inhibitor of 5'-methylthioadenosine phosphorylase (MTAP;  Ki = 1.7 nM). It increases levels of MTA, a product of polyamine metabolism, in FaDu human squamous cell carcinoma cells when us...
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  • QF0301B
    QF0301B
    • Cat. No.:
    • B1663483
    • CAS No.:
    • 149247-12-1
    • Molecular Formula:
    • C₂₃H₂₈N₂O₂
    • Molecular Weight:
    • 364.5 g/mol
    Description
    QF0301B is an α1 adrenergic receptor antagonist and a low α2 adrenoceptor, 5-HT2A, and histamine H1 receptor blocker.
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  • MEG hemisulfate
    MEG hemisulfate
    • Cat. No.:
    • B1663031
    • CAS No.:
    • 3979-00-8
    • Molecular Formula:
    • C6H20N6O4S3
    • Molecular Weight:
    • 336.5 g/mol
    Description
    MEG is a selective iNOS inhibitor and scavenger of peroxynitrite. The EC50 values for inhibition of iNOS (LPS-treated rat lung), eNOS (bovine endothelial), and nNOS (rat brain) are 11.5, 110, and 60 µM, respecti...
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  • SB-399885 hydrochloride
    SB-399885 hydrochloride
    • Cat. No.:
    • B1663417
    • CAS No.:
    • 402713-81-9
    • Molecular Formula:
    • C18H22Cl3N3O4S
    • Molecular Weight:
    • 482.8 g/mol
    Description
    SB-399885 is an antagonist of the serotonin (5-HT) receptor subtype 5-HT6 (Ki = 0.72 nM). It is greater than 200-fold selective for 5-HT6 receptors over a panel of receptors, ion channels, and enzymes at 10 µM. ...
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  • Fludazonium chloride
    Fludazonium chloride
    • Cat. No.:
    • B1662727
    • CAS No.:
    • 53597-28-7
    • Molecular Formula:
    • C26H20Cl5FN2O2
    • Molecular Weight:
    • 588.7 g/mol
    Description
    Fludazonium Chloride is a polychlorophenyl compound used as a topical antiseptic.
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  • Deloxolone
    Deloxolone
    • Cat. No.:
    • B1663475
    • CAS No.:
    • 68635-50-7
    • Molecular Formula:
    • C34H52O6
    • Molecular Weight:
    • 556.8 g/mol
    Description
    Deloxolone can be used to treat and prevent inflammatory, ischemic and proliferative diseases.
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  • Dehydroequol diacetate
    Dehydroequol diacetate
    • Cat. No.:
    • B1663127
    • CAS No.:
    • 81267-66-5
    • Molecular Formula:
    • C19H16O5
    • Molecular Weight:
    • 324.3 g/mol
    Description
    Prodrug of phenoxodiol;  High Quality Biochemicals for Research Uses
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  • sn16713
    sn16713
    • Cat. No.:
    • B1663068
    • CAS No.:
    • 88476-68-0
    • Molecular Formula:
    • C26H29N5O4S
    • Molecular Weight:
    • 507.6 g/mol
    Description
    Selective ligand of GC-rich sequences in DNA;  High Quality Biochemicals for Research Uses
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  • Anandamide-d4
    Anandamide-d4
    • Cat. No.:
    • B1663722
    • CAS No.:
    • 946524-40-9
    • Molecular Formula:
    • C22H37NO2
    • Molecular Weight:
    • 351.6 g/mol
    Description
    Internal standard used for quantification of the endogenous cannabinoid Anandamide by GC/LC mass spectrometry.
    Arachidonoyl ethanolamide-d4 (AEA-d4) contains four deuterium atoms at the hydroxyethyl 1,1',2, a...
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  • 3-pyr-Cytisine
    3-pyr-Cytisine
    • Cat. No.:
    • B1662352
    • CAS No.:
    • 948027-43-8
    • Molecular Formula:
    • C16H17N3O
    • Molecular Weight:
    • 267.33 g/mol
    Description
    High affinity α4β2 partial agonist (Ki values are 0.91, 119 and 1100 nM for α4β2, α3β4 and α7 receptors respectively). Shows little activity at α3β4 and α7 receptors. Exhibits antidepressant-like effects in mous...
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